![molecular formula C18H18F3N5OS B4620108 N-allyl-2-{[3-cyano-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)-2-pyridinyl]thio}acetamide](/img/structure/B4620108.png)
N-allyl-2-{[3-cyano-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)-2-pyridinyl]thio}acetamide
Overview
Description
Chemical compounds with complex structures often exhibit a wide range of biological activities and are of interest in the development of pharmaceuticals and materials science. The introduction of "N-allyl-2-{[3-cyano-4-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-6-(trifluoromethyl)-2-pyridinyl]thio}acetamide" suggests a molecule with potential applications in various fields due to its structural features, including a pyrazole ring, a cyano group, and a trifluoromethyl group.
Synthesis Analysis
The synthesis of complex molecules like this typically involves multi-step reactions, starting from simpler precursors. The process may involve condensation reactions, cyclizations, and the introduction of functional groups through selective reactions. For example, related compounds have been synthesized through reactions involving amino components and acyl chlorides or esters, followed by modifications to introduce specific substituents such as the trifluoromethyl group or the pyrazole ring (Harb et al., 1989).
Scientific Research Applications
Synthesis and Insecticidal Assessment
This compound has been utilized in the synthesis of various heterocycles, such as pyrrole, pyridine, and coumarin, among others. These synthesized products have been evaluated for their potential as insecticidal agents, particularly against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).
Antitumor Evaluation
Research has been conducted on the synthesis of different heterocyclic derivatives of this compound, including those comprising thiophene, thiazole, pyrazole, pyridine, and pyrimidine rings. These compounds have shown significant antitumor activities, particularly inhibitory effects on various human cancer cell lines such as breast adenocarcinoma, non-small cell lung cancer, and CNS cancer (Shams et al., 2010).
Antimicrobial Applications
Some novel heterocyclic compounds incorporating a sulfamoyl moiety and derived from this compound have been synthesized and evaluated for their antimicrobial properties. These studies have demonstrated promising results, suggesting potential applications in combating bacterial and fungal infections (Darwish et al., 2014).
Coordination Complexes and Antioxidant Activity
Research involving the synthesis of pyrazole-acetamide derivatives of this compound has led to the creation of Co(II) and Cu(II) coordination complexes. These complexes have been studied for their antioxidant activity, providing insights into potential applications in the field of oxidative stress and related conditions (Chkirate et al., 2019).
properties
IUPAC Name |
2-[3-cyano-4-(1-ethyl-3-methylpyrazol-4-yl)-6-(trifluoromethyl)pyridin-2-yl]sulfanyl-N-prop-2-enylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18F3N5OS/c1-4-6-23-16(27)10-28-17-13(8-22)12(7-15(24-17)18(19,20)21)14-9-26(5-2)25-11(14)3/h4,7,9H,1,5-6,10H2,2-3H3,(H,23,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTWMAGRSXYPSPA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C)C2=CC(=NC(=C2C#N)SCC(=O)NCC=C)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18F3N5OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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